Mercurous bromide

• CAS No.: 15385-58-7
• Molecular Formula: Br2Hg2
• Molecular Weight: 560.99 g/mol
• IUPAC Name: bromomercury
• InChI: InChI=1S/2BrH.2Hg/h2*1H;;/q;;2*+1/p-2
• InChI Key: RVARJMCTILSHND-UHFFFAOYSA-L
• SMILES: Br[Hg].Br[Hg]
• Color/Form: White powder; YELLOW TETRAGONAL CRYSTALS
• density: 7.307
• melting_point: 405 °C
• Key on ui other cas no.: 10031-18-2; 15385-58-7
• physical_description: Mercurous bromide is a white, odorless powder. Darkens on exposure to light. Sublimes at high temperatures.
• Pictograms: Acute Toxic; Health Hazard; Environmental Hazard
• solubility: 0.000004 G SOL IN 100 ML WATER AT 25 °C; Insol in ether; Sol in fuming nitric acid (prolonged heating), hot concentrated sulfuric acid, hot ammonium carbonate or ammonium succinate solutions; INSOL IN ALCOHOLS & ACETONE
• vapor_density: 19.3 (AIR= 1)

Description

Mercurous bromide (Hg₂Br₂) is a mercury(I) halide compound composed of dimeric Hg₂²⁺ ions and bromide anions. It is a white, odorless crystalline solid that darkens upon exposure to light . Its structure consists of linear Br–Hg–Hg–Br units with a Hg–Hg bond length of 249 pm and Hg–Br bonds of 271 pm . The compound is sparingly soluble in water and stable in aqueous solutions, making it useful in electrochemical and analytical applications . Hg₂Br₂ is synthesized by reacting elemental mercury with bromine or by adding sodium bromide to mercury(I) nitrate solutions .

Preparation Methods

Direct Synthesis via Oxidation of Elemental Mercury with Bromine

The most traditional method for synthesizing Hg₂Br₂ involves the direct reaction of elemental mercury (Hg) with bromine (Br₂). This exothermic process proceeds under controlled conditions to avoid over-oxidation to mercury(II) bromide (HgBr₂). The reaction is typically conducted in an anhydrous environment to prevent hydrolysis, with stoichiometric ratios critical to ensuring product purity:

$$2 \, \text{Hg} + \text{Br}$$2 \rightarrow \text{Hg}2\text{Br}_2

Key parameters include temperature moderation (25–50°C) and gradual bromine addition to mitigate excessive heat generation . Post-synthesis, the product is washed with cold ethanol to remove unreacted bromine and dried under vacuum. X-ray diffraction (XRD) analyses confirm the formation of the characteristic tetragonal crystal structure, with Hg-Hg bond lengths of 249 pm and Hg-Br bonds of 271 pm . Challenges in this method include the inherent toxicity of mercury vapors and the need for stringent inert-atmosphere controls to prevent oxidative byproducts .

Precipitation Method Using Sodium Bromide and Mercury(I) Nitrate

An alternative route employs the metathesis reaction between mercury(I) nitrate ($\text{Hg}_2(\text{NO}_3)_2$) and sodium bromide (NaBr) in aqueous solution:

$$\text{Hg}$$2(\text{NO}3)2 + 2 \, \text{NaBr} \rightarrow \text{Hg}2\text{Br}2 + 2 \, \text{NaNO}3

This method capitalizes on the low solubility of Hg₂Br₂ in water ($3.9 \times 10^{-5}$ g/L at 25°C) , facilitating its precipitation as a white crystalline solid. Critical considerations include:

• pH Control : Acidic conditions (pH 2–3) prevent the disproportionation of $\text{Hg}_2^{2+}$ into $\text{Hg}^{2+}$ and elemental Hg .

• Stoichiometric Precision : Excess NaBr risks forming soluble complexes, while insufficient bromide yields contaminated products .

The precipitate is filtered, rinsed with deionized water, and dried at 60°C under reduced pressure. Inductively coupled plasma (ICP) analyses of products synthesized via this method report purities exceeding 99.9%, with trace impurities attributable to residual nitrate ions .

Physical Vapor Transport (PVT) for Purification and Crystal Growth

For high-purity Hg₂Br₂ single crystals—essential for acousto-optical devices—the PVT method is indispensable. This process involves sublimation and recrystallization under vacuum, as detailed below:

Purification of Raw Hg₂Br₂ Powder

Raw Hg₂Br₂ powder (99.9% purity) is loaded into a quartz ampoule and subjected to PVT at 300°C for 10 hours under $10^{-5}$ Torr. This step removes volatile impurities (e.g., Hg, Br₂) and secondary phases, elevating purity to 99.999% .

Crystal Growth Parameters

Purified powder is sublimated at 335–360°C in a gradient furnace, with crystals nucleating at the ampoule’s conical tip. Growth rates of 0.2–5 mm/day yield single crystals measuring 35 mm in diameter and 70–80 mm in length . Slow cooling (1°C/min) minimizes thermal stress and cracking.

Table 1: PVT Process Conditions and Outcomes

Parameter	Value/Range
Purification Temperature	300°C
Growth Temperature	335–360°C
Vacuum Pressure	$10^{-5}$–$10^{-6}$ Torr
Crystal Dimensions	35 mm (diameter)
Final Purity	99.999%

XRD and Raman spectroscopy confirm the crystalline integrity and absence of secondary phases in PVT-grown crystals .

Analytical Characterization of Synthesized this compound

Spectroscopic Techniques

• FT-IR : Absence of O-H stretches (3200–3600 cm$^{-1}$) verifies anhydrous synthesis .

• XPS : Hg 4f$_{7/2}$ peaks at 100.3 eV confirm the +1 oxidation state .

Thermal Stability

Differential thermal analysis (DTA) reveals Hg₂Br₂ sublimation at 340–350°C, with decomposition to HgBr₂ and Hg commencing at 445°C .

Challenges and Stability Considerations in Preparation

Light and Thermal Sensitivity

Hg₂Br₂ darkens upon UV exposure due to partial reduction to Hg, necessitating amber glass storage .

Byproduct Formation

Incomplete reactions yield HgBr₂ or metallic Hg, detectable via ICP or gravimetric analysis .

Chemical Reactions Analysis

Reaction with Sodium Azide

Mercurous bromide reacts with sodium azide (NaN₃) to form mercury(II) azide, a compound notorious for its shock and heat sensitivity :

$$\text{Hg}_2\text{Br}_2+2\text{NaN}_3\rightarrow \text{Hg N}_3\text{ }_2+2\text{NaBr}$$

This reaction is highly exothermic and produces a yellow precipitate. Mercury(II) azide is unstable and can detonate under mechanical stress or elevated temperatures .

Interaction with Hydrazine Salts

In basic solutions, Hg₂Br₂ reacts with hydrazine (N₂H₄) salts to form a heat- and shock-sensitive yellow precipitate. The exact composition remains unclear, but the reaction is associated with mercury reduction pathways and potential intermediate complexes .

Incompatible Reactions

Hg₂Br₂ exhibits violent reactivity with several substances:

Reagent	Reaction Outcome	Conditions
Chlorine trifluoride	Ignition or explosion	Room temperature
Acetylene	Formation of mercury acetylides (highly explosive)	Ambient
Potassium	Shock-sensitive explosive mixtures	Elevated temperatures
Ammonia	Formation of unstable coordination complexes	Aqueous solutions

These reactions underscore its role as a mild oxidizing agent, often leading to hazardous byproducts .

Thermal Decomposition

At high temperatures (>300°C), this compound sublimes and partially decomposes into elemental mercury and mercury(II) bromide :

$$\text{Hg}_2\text{Br}_2\xrightarrow{\Delta}\text{Hg}+\text{HgBr}_2$$

Exposure to hot hydrochloric acid (HCl) accelerates decomposition, releasing toxic mercury vapors and hydrogen bromide gas :

$$\text{Hg}_2\text{Br}_2+4\text{HCl}\rightarrow 2\text{Hg}+2\text{HBr}+2\text{H}_2\text{O}+\text{Cl}_2$$

Photochemical Reactivity

Hg₂Br₂ darkens upon prolonged exposure to light due to photoreduction, forming metallic mercury and bromine :

$$\text{Hg}_2\text{Br}_2\xrightarrow{h\nu}2\text{Hg}+\text{Br}_2$$

This property necessitates storage in opaque containers to prevent degradation.

Reduction Reactions

This compound acts as an oxidizing agent in the presence of strong reductants. For example, with metallic indium at high temperatures, it undergoes violent reduction :

$$3\text{Hg}_2\text{Br}_2+2\text{In}\xrightarrow{\Delta}6\text{Hg}+2\text{InBr}_3$$

Experimental and Theoretical Insights

This compound’s reactivity profile highlights its niche applications in acousto-optical devices and historical use in analytical chemistry, though its hazards necessitate stringent handling protocols .

Scientific Research Applications

Mercurous bromide has several scientific research applications, particularly in the field of acousto-optical devices. It is used to develop acousto-optic tunable filters (AOTFs) due to its high refractive index, broad optical bandwidth, and relatively high figure of merit . These properties make it suitable for spectral imaging systems, space exploration, hyper-spectral imaging, and stereoscopic imaging .

Mechanism of Action

The mechanism by which mercurous bromide exerts its effects is primarily related to its optical properties. In acousto-optic devices, the compound operates based on the elasto-optical effect, which involves the periodic modulation of the refractive index caused by acoustic waves traveling through the medium . This modulation allows for the tuning of optical filters and the manipulation of light in various applications .

Comparison with Similar Compounds

Mercurous Halides (Hg₂X₂; X = F, Cl, I)

Mercurous halides share the Hg₂²⁺ structural motif but differ in stability, solubility, and electrochemical behavior:

Property	Mercurous Bromide (Hg₂Br₂)	Mercurous Chloride (Hg₂Cl₂)	Mercurous Iodide (Hg₂I₂)	Mercurous Fluoride (Hg₂F₂)
Chemical Formula	Hg₂Br₂	Hg₂Cl₂	Hg₂I₂	Hg₂F₂
Molar Mass (g/mol)	560.99	472.09	654.99	439.18
Standard Electrode Potential (V)	0.1392	0.268 (calomel electrode)	-0.0405	Not applicable (hydrolyzes)
Aqueous Stability	Stable	Stable	Stable	Rapidly hydrolyzes
Key Applications	Halide ion sensors	Reference electrodes	Niche electrochemical uses	Limited due to hydrolysis

• Electrochemical Utility : Hg₂Br₂ and Hg₂I₂ electrodes are photosensitive and less versatile than the calomel electrode (Hg₂Cl₂), as their solubility products and complexation with halides restrict their operational range .
• Structural Stability : Hg₂F₂ is unstable in water, whereas Hg₂Br₂ and Hg₂I₂ maintain integrity in aqueous solutions, enabling their use in ion-selective electrodes .

Mercuric Bromide (HgBr₂)

Mercuric bromide (HgBr₂) differs from Hg₂Br₂ in oxidation state (+2 vs. +1) and properties:

Property	This compound (Hg₂Br₂)	Mercuric Bromide (HgBr₂)
Oxidation State	Hg⁺	Hg²⁺
Solubility in Water	0.4 g/L (25°C)	6.1 g/L (25°C)
Toxicity	Moderately toxic	Extremely toxic
Structure	Dimeric (Br–Hg–Hg–Br)	Monomeric (Br–Hg–Br)
Applications	Electrodes, isotopic exchange	Limited due to high toxicity

• Reactivity : HgBr₂ reacts explosively with potassium and indium, whereas Hg₂Br₂ is less reactive .

Silver Bromide (AgBr)

Hg₂Br₂ outperforms AgBr in bromide ion concentration via isotopic exchange due to lower solubility and cost:

Property	This compound (Hg₂Br₂)	Silver Bromide (AgBr)
Solubility Product (Ksp)	~10⁻²³	~5.0 × 10⁻¹³
Cost	Lower	Higher
Efficiency in Isotopic Exchange	15–20% higher recovery	Baseline

Q & A

Basic Research Questions

Q. What experimental methods are used to synthesize mercurous bromide, and how can impurities like mercuric bromide (HgBr2) be minimized?

this compound is synthesized via two primary routes:

• Direct oxidation : Reacting elemental mercury with bromine under controlled conditions .
• Precipitation : Adding sodium bromide (NaBr) to a solution of mercury(I) nitrate (Hg₂(NO₃)₂). The reaction is sensitive to stoichiometry; excess Br⁻ can lead to HgBr₂ formation.
  To minimize impurities, rigorous purification (e.g., fractional crystallization or sublimation) is required, as Hg₂Br₂ and HgBr₂ exhibit distinct solubility and thermal properties .

Q. How can the empirical formula of this compound be distinguished from its molecular formula?

The empirical formula (simplest ratio) of Hg₂Br₂ is HgBr , but its molecular formula reflects the actual dimeric structure (Hg-Hg bonded units). Experimental determination involves:

• Elemental analysis : Measuring Br/Hg mass ratios via gravimetry or spectroscopy .
• Molecular weight determination : Techniques like mass spectrometry or X-ray diffraction confirm the dimeric structure (molar mass = 560.99 g/mol) .

Q. What spectroscopic techniques are suitable for characterizing the Hg-Hg bond in Hg2Br2?

• Raman spectroscopy : Identifies vibrational modes of the linear Br-Hg-Hg-Br unit. The Hg-Hg stretching mode appears at ~37 cm⁻¹, while Hg-Br stretches occur at ~71 cm⁻¹ .
• Infrared (IR) spectroscopy : Complementary to Raman, though less sensitive to low-frequency Hg-Hg vibrations .

Advanced Research Questions

Q. How does this compound’s anisotropy affect its performance in acousto-optic tunable filters (AOTFs)?

Hg₂Br₂ crystals exhibit strong acoustic and optical anisotropy, critical for AOTF efficiency. Key considerations:

• Acoustic field modeling : The angular spectrum method predicts sound field distribution, showing phase non-uniformity in Hg₂Br₂ compared to TeO₂. This impacts diffraction efficiency, especially at transducer boundaries .
• Phase mismatch analysis : Non-collinear AOTF designs require optimizing crystal orientation and transducer parameters to balance spectral bandwidth and angular aperture .

Q. What experimental strategies mitigate thermal decomposition of Hg2Br2 during high-temperature applications?

Hg₂Br₂ decomposes into HgBr₂ and elemental Hg at elevated temperatures. Mitigation strategies include:

• Encapsulation : Sealing crystals in inert atmospheres (e.g., N₂) to prevent Hg vapor loss .
• Thermal cycling studies : Monitoring structural stability via thermogravimetric analysis (TGA) coupled with X-ray diffraction .

Q. How can the diffraction efficiency of Hg2Br2-based AOTFs be experimentally validated against simulation models?

• Coupled-wave model simulations : Predict diffraction efficiency by solving equations for acousto-optic interaction.
• Empirical validation : Measure diffraction efficiency using monochromatic light sources and calibrated photodetectors. Discrepancies arise from acoustic boundary reflections and incident angle deviations .

Q. Methodological Notes

• Synthesis purity : Monitor reaction stoichiometry to avoid HgBr₂ contamination, which alters optical properties .
• Acoustic modeling : Use finite-element simulations to account for anisotropic sound propagation in Hg₂Br₂ .
• Safety protocols : Hg₂Br₂ is toxic; handle under fume hoods with PPE (gloves, respirators) .